Cas no 1119392-04-9 (4-Imino-3-propyl-6-(2-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

• Product Name: 4-Imino-3-propyl-6-(2-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
• CAS No: 1119392-04-9
• MF: C₁₃H₁₃N₅O₂S
• MW: 303.339620351791
• MDL: MFCD03001988
• CID: 5024807
• Update Time: 2026-02-28

4-Imino-3-propyl-6-(2-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 4-IMINO-3-PROPYL-6-(2-THIENYL)-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
• 4-imino-3-propyl-6-(thiophen-2-yl)-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• 4-Imino-3-propyl-6-(2-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione

• MDL： MFCD03001988
• Inchi： 1S/C13H13N5O2S/c1-2-5-18-10(14)8-9(16-13(18)20)12(19)17-11(15-8)7-4-3-6-21-7/h3-4,6H,2,5,14H2,1H3,(H,15,17,19)
• InChI Key： UUZAKVYZRZNZKD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1NC(C2C(=C(N)N(C(N=2)=O)CCC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 595
• XLogP3: 1
• Topological Polar Surface Area: 128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones